Cas no 2203015-61-4 (4-(3-Pyrrolidinyl)pyrimidine dihydrochloride)

• Product Name: 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride
• CAS No: 2203015-61-4
• MF: C₈H₁₃Cl₂N₃
• MW: 222.114919424057
• MDL: MFCD30726841
• CID: 4781514
• Update Time: 2025-05-22

4-(3-Pyrrolidinyl)pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride
• 4-pyrrolidin-3-ylpyrimidine;dihydrochloride

• MDL： MFCD30726841
• Inchi： 1S/C8H11N3.2ClH/c1-3-9-5-7(1)8-2-4-10-6-11-8;;/h2,4,6-7,9H,1,3,5H2;2*1H
• InChI Key： YOUQCHJSUIBKOF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCC(C2C=CN=CN=2)C1

Computed Properties

• Exact Mass: 221.0486528 g/mol
• Monoisotopic Mass: 221.0486528 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.8
• Molecular Weight: 222.11

Additional information on 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride

Comprehensive Overview of 4-(3-Pyrrolidinyl)pyrimidine Dihydrochloride (CAS No. 2203015-61-4): Properties, Applications, and Research Insights

4-(3-Pyrrolidinyl)pyrimidine dihydrochloride (CAS No. 2203015-61-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrimidine core and pyrrolidine substituent, serves as a versatile building block in drug discovery and medicinal chemistry. Its unique structural features make it a valuable intermediate for designing small-molecule inhibitors, kinase modulators, and other bioactive agents targeting various disease pathways.

The growing interest in 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride aligns with current trends in precision medicine and targeted therapy. Researchers frequently explore its potential in cancer research, neurodegenerative diseases, and infectious disease applications. Its molecular scaffold allows for diverse modifications, enabling scientists to optimize drug-like properties such as solubility, bioavailability, and target binding affinity. This adaptability positions it as a key player in high-throughput screening campaigns and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride exemplifies the convergence of organic synthesis and medicinal chemistry. The dihydrochloride salt form enhances its stability and handling characteristics, making it particularly useful for laboratory applications. Recent publications highlight its role in developing selective enzyme inhibitors, with particular emphasis on protein kinases involved in cellular signaling pathways. This aligns with the pharmaceutical industry's focus on kinase-targeted therapies, one of the most rapidly growing segments in oncology drug development.

The compound's physicochemical properties have been extensively studied to support its research applications. With its pyrimidine-pyrrolidine hybrid structure, it demonstrates balanced lipophilicity and hydrogen bonding capacity, crucial factors for blood-brain barrier penetration in CNS-targeted therapies. These characteristics answer frequent queries from researchers about CNS drug design and neuropharmacology applications. Additionally, its salt form improves water solubility, addressing common challenges in formulation development for preclinical studies.

In the context of drug discovery pipelines, 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride serves as a privileged scaffold for fragment-based drug design. Its modular structure allows for systematic exploration of structure-property relationships, a hot topic in contemporary medicinal chemistry. The compound's heteroaromatic system provides multiple vectors for derivatization, enabling the generation of diverse chemical libraries for biological screening. This versatility makes it particularly valuable in hit-to-lead optimization programs, where researchers seek to balance potency with ADME properties.

Quality control and characterization of 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride involve advanced analytical techniques. Modern laboratories employ HPLC-MS, NMR spectroscopy, and X-ray crystallography to verify its purity and structural integrity. These analytical approaches address common concerns about compound authenticity and batch-to-batch consistency, critical factors in reproducible research. The availability of well-characterized reference materials supports the growing demand for standardized research chemicals in academic and industrial settings.

Looking toward future applications, 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride shows promise in emerging areas such as PROTAC technology and molecular glues. Its bifunctional nature makes it suitable for designing targeted protein degraders, a revolutionary approach in drug discovery. Furthermore, its potential in allosteric modulation of protein targets aligns with current interests in alternative binding sites beyond traditional active sites. These cutting-edge applications position the compound at the forefront of innovative therapeutic strategies.

For researchers sourcing 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions for chemical handling should be followed. The compound typically requires storage under controlled conditions, with protection from moisture and extreme temperatures to preserve its chemical integrity over time. These practical considerations are frequently searched by first-time users of specialized research chemicals.

The scientific literature contains numerous examples of 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride derivatives demonstrating biological activity. Patent analyses reveal its incorporation in various intellectual property filings, particularly in areas of kinase inhibition and signal transduction modulation. This intellectual property landscape reflects the compound's value in pharmaceutical innovation and its potential to yield first-in-class therapeutics. Researchers often investigate these patent families when designing novel chemical entities with freedom-to-operate.

In summary, 4-(3-Pyrrolidinyl)pyrimidine dihydrochloride (CAS No. 2203015-61-4) represents a multifaceted tool for modern drug discovery. Its applications span from basic research to translational medicine, addressing current challenges in therapeutic development. As the field moves toward more targeted approaches and personalized medicine, this compound's versatility ensures its continued relevance in advancing scientific knowledge and medical breakthroughs.